Cas no 1270480-16-4 (2-(3-Ethylphenyl)pyrrolidine)

2-(3-Ethylphenyl)pyrrolidine structure

2-(3-Ethylphenyl)pyrrolidine structure

Product Name:2-(3-Ethylphenyl)pyrrolidine

CAS No:1270480-16-4

Molecular Formula:C₁₂H₁₇N

Molecular Weight:175.270083189011

CID:654249

PubChem ID:55282540

2-(3-Ethylphenyl)pyrrolidine Properties

Names and Identifiers

- 2-(3-Ethylphenyl)pyrrolidine
- EN300-1830558
- AKOS006343640
- SCHEMBL18466133
- N11381
- 1270480-16-4
- +Expand
- InChIKey： LJMKMSWCHRTDCV-UHFFFAOYSA-N
- Inchi： 1S/C12H17N/c1-2-10-5-3-6-11(9-10)12-7-4-8-13-12/h3,5-6,9,12-13H,2,4,7-8H2,1H3
- SMILES： N1CCCC1C1C=CC=C(CC)C=1

Computed Properties

Exact Mass: 175.136099547g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 175.136099547g/mol
Heavy Atom Count: 13
Complexity: 155
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 12Å²

Experimental Properties

Boiling Point: 273 ºC
Flash Point: 120 ºC
Density: 0.964

2-(3-Ethylphenyl)pyrrolidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P009KAD-250mg	2-(3-Ethylphenyl)pyrrolidine	1270480-16-4	97%	250mg	$178.00	2024-07-09
A2B Chem LLC	AE45397-250mg	2-(3-Ethylphenyl)pyrrolidine	1270480-16-4	97%	250mg	$194.00	2024-04-20
Aaron	AR009KIP-250mg	2-(3-Ethylphenyl)pyrrolidine	1270480-16-4	97%	250mg	$197.00
Chemenu	CM198808-1g	2-(3-ethylphenyl)pyrrolidine	1270480-16-4	97%	1g	$650	2021-08-05
Crysdot LLC	CD11302388-1g	2-(3-Ethylphenyl)pyrrolidine	1270480-16-4	97%	1g	$688	2024-07-18
Enamine	EN300-1830558-0.05g	2-(3-ethylphenyl)pyrrolidine	1270480-16-4		0.05g	$587.0	2023-09-19

2-(3-Ethylphenyl)pyrrolidine Related Literature

1. A thermochromic silver nanocluster exhibiting dual emission character†

Qing-Qing Xu,Xi-Yan Dong,Ren-Wu Huang,Bo Li,Shuang-Quan Zang Nanoscale, 2015,7, 1650-1654
2. Notes

Analyst, 1952,77, 46-51
3. Responsive copolymer–graphene oxide hybrid microspheres with enhanced drug release properties†

Izabela Firkowska-Boden RSC Adv., 2017,7, 3720-3726
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B. Venkata Rami Reddy,R. Ravikumar,C. Nithya,S. Gopukumar J. Mater. Chem. A, 2015,3, 18059-18063
5. The effect of spacer chain length on ion binding to bidentate α,ω-diamines: Contrasting ordering for H+ and Li+ ion affinities†

M. Kiran Kumar,J. Srinivasa Rao,S. Prabhakar,M. Vairamani,G. Narahari Sastry Chem. Commun., 2005, 1420-1422
6. Preparation and evaluation of silica-based N-octylimidazolium stationary phases for HPLC

Kourosh Tabar Heydar,Elahe Naghdi,Ali Sharifi,Mojtaba Mirzaei,Seyyed Hamid Ahmadi Anal. Methods, 2015,7, 5074-5080
7. Tortuosity and mass transfer limitations in industrial hydrotreating catalysts: effect of particle shape and size distribution†

Elsa Jolimaitre,Antoine Hugon,Jan Verstraete,Mickael Rivallan,Pierre-Louis Carrette,Françoise Couenne,Mélaz Tayakout-Fayolle Catal. Sci. Technol., 2018,8, 4537-4549
8. Front cover

Phys. Chem. Chem. Phys., 2022,24, 19979-19980
9. Highly enantioselective organocatalytic Strecker reaction of cyclic N-acyl trifluoromethylketimines: synthesis of anti-HIV drug DPC 083†

Fa-Guang Zhang,Xiao-Yan Zhu,Shen Li,Jing Nie Chem. Commun., 2012,48, 11552-11554
10. Molecular design on isoxazolone-based derivatives with large second-order harmonic generation effect and terahertz wave generation†

Yin Li,Heng Tu,Zheshuai Lin,Degang Xu,Guochun Zhang,Yicheng Wu,Jianquan Yao CrystEngComm, 2016,18, 3667-3673

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